Cas no 98349-25-8 (Ethyl 1-Cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylate)

Ethyl 1-Cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylate structure
98349-25-8 structure
Product Name:Ethyl 1-Cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylate
CAS No:98349-25-8
MF:C15H13F2NO3
MW:293.265431165695
MDL:MFCD01646378
CID:750635
PubChem ID:9817544
Update Time:2025-04-19

Ethyl 1-Cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarboxylic acid,1-cyclopropyl-6,7-difluoro-1,4-dihydro-4-oxo-, ethyl ester
    • Ethyl 1-Cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylate
    • ethyl 1-cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
    • ethyl 1-cyclopropyl-6,7-difluoro-4-oxoquinoline-3-carboxylate
    • AK320542
    • QYGNYHKBMNUIJN-UHFFFAOYSA-N
    • BCP13372
    • CL1050
    • AB0087343
    • ETHYL 1-CYCLOPROPYL-6,7-DIFLUORO-4-OXO-1,4-DIHYDRO
    • ethyl 1-cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydro-3-quinol
    • ETHYL1-CYCLOPROPYL-6,7-DIFLUORO-4-OXO-1,4-DIHYDROQUINOLINE-3-CARBOXYLATE
    • ethyl 1-cyclopropyl-6,7-difluoro-1,4-dihydro-4-oxoquinoline-3-carboxylate
    • ethyl 1-cyclopropyl-6,7-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylate
    • ethyl 1-cyclopropyl-6,7-difluoro-1,4-dihydro-4-oxo-3-quinoline-carboxylate
    • E1181
    • 98349-25-8
    • A917075
    • AKOS027325846
    • MFCD01646378
    • NS00006889
    • SCHEMBL4306583
    • 1-cyclopropyl-6,7-difluoro- 1,4-dihydro-4-oxo-3-quinolinecarboxylic acid, ethyl ester
    • 1-cyclopropyl-6,7-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid, ethyl ester
    • CS-0151710
    • DS-11689
    • C15H13F2NO3
    • ethyl 1-cyclopropyl-1,4-dihydro-6,7-difluoro-4-oxo-quinoline-3-carboxylate
    • SY046721
    • DTXSID50431269
    • EC 422-380-0
    • SB71654
    • DB-370129
    • AE-641/11065033
    • MDL： MFCD01646378
    • Inchi： 1S/C15H13F2NO3/c1-2-21-15(20)10-7-18(8-3-4-8)13-6-12(17)11(16)5-9(13)14(10)19/h5-8H,2-4H2,1H3
    • InChI Key： QYGNYHKBMNUIJN-UHFFFAOYSA-N
    • SMILES： FC1C(=CC2C(C(C(=O)OCC)=CN(C=2C=1)C1CC1)=O)F

Computed Properties

  • Exact Mass: 293.08634960g/mol
  • Monoisotopic Mass: 293.08634960g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 46.6
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Density: 1.433±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 229-230 ºC (ethyl acetate )
  • Boiling Point: 419.5°C at 760 mmHg
  • Solubility: Insuluble (2.8E-3 g/L) (25 ºC),

Ethyl 1-Cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylate Security Information

Ethyl 1-Cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylate Pricemore >>

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Ethyl 1-Cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylate Related Literature

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